N-(4-methylbenzyl)-2-(methylthio)benzamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C16H17NOS/c1-12-7-9-13(10-8-12)11-17-16(18)14-5-3-4-6-15(14)19-2/h3-10H,11H2,1-2H3,(H,17,18)
• InChI Key: ZABBMEVBBSCEFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=CC=CC=C2SC
• Molecular Formula: C16H17NOS
• Molecular Weight: 271.4 g/mol

Description

N-(4-methylbenzyl)-2-(methylthio)benzamide, also known as MMB-2201, is a synthetic cannabinoid that has been gaining popularity in the research community due to its potential applications in medicine and pharmacology. This compound is a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system in the human body.

Mechanism of Action

N-(4-methylbenzyl)-2-(methylthio)benzamide acts as a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system in the human body. These receptors are involved in the regulation of various physiological processes such as pain perception, mood, appetite, and immune function. Activation of these receptors by N-(4-methylbenzyl)-2-(methylthio)benzamide leads to the release of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
N-(4-methylbenzyl)-2-(methylthio)benzamide has been shown to have various biochemical and physiological effects in the human body. It has been found to have analgesic, anxiolytic, and antidepressant effects, which may be due to its ability to activate the CB1 and CB2 receptors. N-(4-methylbenzyl)-2-(methylthio)benzamide has also been shown to have anti-inflammatory and neuroprotective effects, which may be beneficial in the treatment of various medical conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-methylbenzyl)-2-(methylthio)benzamide in lab experiments is its potency and selectivity for the CB1 and CB2 receptors. This makes it a useful tool for studying the endocannabinoid system and its role in various physiological processes. However, one of the main limitations of using N-(4-methylbenzyl)-2-(methylthio)benzamide is its potential for abuse and dependence, which may limit its use in human studies.

Future Directions

There are several future directions for research on N-(4-methylbenzyl)-2-(methylthio)benzamide. One area of interest is its potential therapeutic applications in various medical conditions such as chronic pain, anxiety, and depression. Another area of interest is its anti-inflammatory and neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In addition, further research is needed to fully understand the mechanism of action of N-(4-methylbenzyl)-2-(methylthio)benzamide and its potential side effects.

Synthesis Methods

The synthesis of N-(4-methylbenzyl)-2-(methylthio)benzamide involves the reaction of 2-(methylthio)benzoic acid with 4-methylbenzyl chloride in the presence of a base such as potassium carbonate. The resulting product is then subjected to a reaction with ammonia to form the final product, N-(4-methylbenzyl)-2-(methylthio)benzamide.

Scientific Research Applications

N-(4-methylbenzyl)-2-(methylthio)benzamide has been investigated for its potential therapeutic applications in various medical conditions such as chronic pain, anxiety, and depression. It has also been studied for its anti-inflammatory and neuroprotective effects. In addition, N-(4-methylbenzyl)-2-(methylthio)benzamide has been used as a tool to study the endocannabinoid system and its role in the regulation of various physiological processes.